Cas no 74413-06-2 (2H-1,4-Benzoxazine, 3-(4-chlorophenyl)-, 4-oxide)

• Product name: 2H-1,4-Benzoxazine, 3-(4-chlorophenyl)-, 4-oxide
• CAS No: 74413-06-2
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 541087
• PubChem ID: 12520034

2H-1,4-Benzoxazine, 3-(4-chlorophenyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3-(4-chlorophenyl)-, 4-oxide
• 3-(4-chlorophenyl)-4-oxido-2H-1,4-benzoxazin-4-ium
• 74413-06-2
• DTXSID20501160
• 3-(4-Chlorophenyl)-4-oxo-2H-1,4lambda~5~-benzoxazine

• Inchi： InChI=1S/C14H10ClNO2/c15-11-7-5-10(6-8-11)13-9-18-14-4-2-1-3-12(14)16(13)17/h1-8H,9H2
• InChI Key： HRRHYDAJSRFEFM-UHFFFAOYSA-N
• SMILES： C1C(=[N+](C2=CC=CC=C2O1)[O-])C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 259.0400063g/mol
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų